Cas no 2763906-20-1 (Ethyl 3-(morpholin-3-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(morpholin-3-yl)-3-oxopropanoate
• CAS No: 2763906-20-1
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6336018
• PubChem ID: 165995653
• Update Time: 2025-11-01

Ethyl 3-(morpholin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37355739
• ethyl 3-(morpholin-3-yl)-3-oxopropanoate
• 2763906-20-1
• Ethyl 3-(morpholin-3-yl)-3-oxopropanoate

• Inchi： 1S/C9H15NO4/c1-2-14-9(12)5-8(11)7-6-13-4-3-10-7/h7,10H,2-6H2,1H3
• InChI Key： ZDTTVYBETBTASF-UHFFFAOYSA-N
• SMILES： O1CCNC(C(CC(=O)OCC)=O)C1

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl 3-(morpholin-3-yl)-3-oxopropanoate

Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate: A Comprehensive Overview

Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate, with the CAS number 2763906-20-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a morpholine ring with an ester group, making it a versatile molecule with potential applications in drug design and development. Recent studies have highlighted its role in various biochemical pathways, further underscoring its importance in modern chemical research.

The molecular structure of Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate is characterized by a morpholine ring system, which is a six-membered ring containing two oxygen atoms and two nitrogen atoms. This structure contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The ester group attached to the morpholine ring further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate. Researchers have explored various strategies, including nucleophilic substitution and condensation reactions, to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its application in pharmaceuticals and other high-performance materials.

In terms of pharmacological applications, Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate has shown promise as a precursor for bioactive compounds. Its ability to act as an intermediate in the synthesis of drugs targeting specific biological pathways has made it a valuable asset in medicinal chemistry. For instance, recent studies have demonstrated its potential role in the development of agents that modulate enzyme activity or interact with specific receptors.

The physical properties of Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate also make it suitable for use in various industrial applications. Its solubility profile and thermal stability are advantageous for processes requiring precise control over chemical reactions. Additionally, its compatibility with common solvents and reagents facilitates its integration into existing synthetic workflows.

From an environmental perspective, the compound's biodegradability and toxicity profile are areas of ongoing research. Understanding these aspects is crucial for ensuring safe handling and disposal practices, particularly in large-scale manufacturing settings. Recent studies have focused on evaluating its impact on aquatic ecosystems, with findings suggesting that proper waste management protocols can mitigate potential risks.

In conclusion, Ethyl 3-(Morpholin-3-yl)-3-Oxopropanoate (CAS No. 2763906-20-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, versatile functionality, and promising applications continue to drive research and innovation across multiple disciplines. As advancements in synthetic methods and pharmacological understanding unfold, this compound is poised to play an even greater role in shaping the future of chemical science.